Cas no 1408279-47-9 (Pyridine, 2-bromo-5-iodo-6-(1,1,2,2,2-pentafluoroethyl)-3-(trimethylsilyl)-)

• Product Name: Pyridine, 2-bromo-5-iodo-6-(1,1,2,2,2-pentafluoroethyl)-3-(trimethylsilyl)-
• CAS No: 1408279-47-9
• MF: C₁₀H₁₀BrF₅INSi
• MW: 474.079092502594
• MDL: MFCD23382282
• CID: 5208956
• Update Time: 2026-03-06

Pyridine, 2-bromo-5-iodo-6-(1,1,2,2,2-pentafluoroethyl)-3-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-bromo-5-iodo-6-(1,1,2,2,2-pentafluoroethyl)-3-(trimethylsilyl)-

• MDL： MFCD23382282
• Inchi： 1S/C10H10BrF5INSi/c1-19(2,3)6-4-5(17)7(18-8(6)11)9(12,13)10(14,15)16/h4H,1-3H3
• InChI Key： YLUQFCLTLYZIED-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(C(F)(F)C(F)(F)F)=C(I)C=C1[Si](C)(C)C

Computed Properties

• Exact Mass: 472.873
• Monoisotopic Mass: 472.873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2

Additional information on Pyridine, 2-bromo-5-iodo-6-(1,1,2,2,2-pentafluoroethyl)-3-(trimethylsilyl)-

Pyridine, 2-bromo-5-iodo-6-(1,1,2,2,2-pentafluoroethyl)-3-(trimethylsilyl)- (CAS No. 1408279-47-9): A Comprehensive Overview

Pyridine, 2-bromo-5-iodo-6-(1,1,2,2,2-pentafluoroethyl)-3-(trimethylsilyl)-, identified by its CAS number 1408279-47-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of halogenated pyridines, a subgroup known for its versatile applications in medicinal chemistry and material science. The unique structural features of this molecule, including the presence of bromo and iodo substituents along with a pentafluoroethyl group and a trimethylsilyl moiety, make it a valuable intermediate in the synthesis of complex organic molecules.

The< strong> pentafluoroethyl group is particularly noteworthy due to its electron-withdrawing properties and the ability to enhance metabolic stability in drug candidates. This feature has been extensively explored in recent years for the development of bioactive molecules with improved pharmacokinetic profiles. In contrast, the< strong> bromo and< strong> iodo substituents provide reactive sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

The< strong> trimethylsilyl (TMS) group at the 3-position of the pyridine ring offers additional benefits, including protection against nucleophilic attack and facilitation of selective deprotection under mild conditions. This makes the compound an excellent building block for multi-step synthetic routes where regioselectivity is crucial. Recent advancements in synthetic methodologies have highlighted the utility of such protected pyridines in constructing complex scaffolds found in natural products and drug candidates.

In the realm of pharmaceutical research, this compound has been employed in the synthesis of novel heterocyclic derivatives with potential therapeutic applications. For instance, modifications at the< strong> 2-bromo and< strong> 5-iodo positions have been investigated for their ability to modulate biological activity. Studies have demonstrated that these substitutions can influence receptor binding affinity and metabolic stability, key factors in drug design. The incorporation of fluorine atoms into drug molecules is well-documented for its ability to improve lipophilicity and binding interactions with biological targets.

The< strong> pentafluoroethyl group's extended fluorine content contributes to these properties by increasing electron density withdrawal from the rest of the molecule. This effect can lead to enhanced binding affinity to enzymes and receptors, a critical aspect in medicinal chemistry. Additionally, fluorinated compounds often exhibit improved pharmacokinetic properties due to their resistance to metabolic degradation. This has led to their widespread use in developing antiviral, anticancer, and anti-inflammatory agents.

The< strong> trimethylsilyl group's role as a protecting agent has been further underscored by recent studies focusing on its removal under specific conditions to reveal reactive intermediates or functional groups. This selective deprotection strategy is particularly valuable in late-stage modifications of drug candidates where precise control over reactivity is essential. The combination of these protective groups with reactive halides makes this compound a versatile tool for synthetic chemists.

In conclusion, ) represents a sophisticated molecular entity with broad applicability in pharmaceutical synthesis. Its unique structural attributes enable diverse functionalization strategies while offering stability against unwanted reactions. As research continues to uncover new methodologies for constructing complex organic molecules, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.